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Compound of Interest

Compound Name: N-Nitrosodiethylamine-d4

Cat. No.: B15587347

Essential procedures for the safe handling and disposal of N-Nitrosodiethylamine-d4, a
substance recognized as a probable human carcinogen and mutagen, are critical for ensuring
personnel safety and regulatory compliance in research and drug development settings. This

guide provides clear, step-by-step instructions for its proper disposal, alongside essential safety
data and handling protocols.

N-Nitrosodiethylamine-d4 is the deuterated form of N-Nitrosodiethylamine (NDEA).[1] It is
toxic if swallowed and can cause damage to the liver.[1] Due to its hazardous nature, stringent
adherence to safety protocols during handling and disposal is mandatory.

Key Safety and Physical Data

A summary of important quantitative data for N-Nitrosodiethylamine is provided below.
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Property Value Source
Chemical Formula C42HaHeN20 LGC Standards
Molecular Weight 106.16 g/mol LGC Standards
Appearance Clear, slightly yellow liquid PubChem
Boiling Point 175-177 °C PubChem
Density 0.95 g/cm?3 Sigma-Aldrich

Agilent, Santa Cruz
Oral LD50 (Rat) 220-280 mg/kg Biotechnol
iotechnology

) o IARC Group 2A: Probably ]
Carcinogenicity ] ] Agilent
carcinogenic to humans

EPA Waste Number ui74 Santa Cruz Biotechnology

Experimental Protocols

Personal Protective Equipment (PPE) Protocol:
A multi-layered approach to PPE is mandatory when handling N-Nitrosodiethylamine-d4.[1]

» Hand Protection: Double gloving is required.[2] For concentrated forms, use butyl rubber or
SilverShield™ gloves.[2] For diluted solutions, nitrile gloves may be used as the inner layer.
[1] N-Nitrosodiethylamine can penetrate standard latex and nitrile gloves.[1]

o Body Protection: Wear a disposable, close-fitting suit or scrubs and a lab coat.[1]
» Eye Protection: Use safety glasses with side shields or goggles.[1]

o Footwear: Closed-toe shoes are required.[1] In animal labs, disposable boot covers should
be used.[1]

o Respiratory Protection: If engineering controls like a fume hood are not available, a NIOSH-
approved respirator with organic vapor cartridges should be used.[2]

Waste Disposal Protocol:
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Proper disposal of N-Nitrosodiethylamine-d4 and all contaminated materials is crucial to
prevent environmental contamination and exposure.[1]

o Waste Collection:

o Liquid Waste: Collect all liquid waste containing N-Nitrosodiethylamine-d4 in a
designated, sealed, and clearly labeled hazardous waste container.[1]

o Solid Waste: Dispose of contaminated materials such as gloves, wipes, and disposable
lab coats as hazardous waste.[3] Double-bag dry waste using sealable transparent bags.

[3]
e Labeling and Storage:

o Label all waste containers with "HAZARDOUS WASTE," list the chemical constituents,
and note the date of generation.[3]

o Store waste containers in a designated, well-ventilated area, within secondary
containment.[3]

» Final Disposal:
o Contact a licensed professional waste disposal service for pickup and disposal.[4]

o A common disposal method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

o Do not allow the chemical to enter the environment.[3]
Decontamination Protocol:

o Decontaminate all surfaces, equipment, and glassware that have come into contact with N-
Nitrosodiethylamine-d4.[3]

e Conduct all cleaning activities within a fume hood or biological safety cabinet.[3]

o Wipe down all work surfaces with an appropriate decontaminating solution after handling the
substance.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15587347?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Nitrosodiethylamine_d4.pdf
https://www.benchchem.com/product/b15587347?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Nitrosodiethylamine_d4.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodiethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodiethylamine
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.benchchem.com/product/b15587347?utm_src=pdf-body
https://www.benchchem.com/product/b15587347?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Nitrosodiethylamine_d4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Dispose of all cleaning materials as hazardous waste.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-
Nitrosodiethylamine-d4.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.benchchem.com/product/b15587347?utm_src=pdf-body
https://www.benchchem.com/product/b15587347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Wear Appropriate PPE

:

Work in Designated Area
(Fume Hood/BSC)

During & After Experiment During & After Experiment

Waste Segregation & Clollection

Collect Liquid Waste in Collect Solid Waste in
Sealed Hazardous Container Double-Bagged Hazardous Bags

Tempordry Storage

Label Waste Correctly:
'HAZARDOUS WASTE,
Constituents, Date

:

Store in Secondary Containment
in a Designated Area

Final Disposal

Arrange for Professional
Waste Disposal Service

Incineration in a
Chemical Incinerator

Click to download full resolution via product page

Caption: Disposal plan for N-Nitrosodiethylamine-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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